(3,4-difluorophenyl)(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: (3,4-difluorophenyl)-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C16H18F2N4O.ClH/c1-2-20-6-5-19-16(20)22-9-7-21(8-10-22)15(23)12-3-4-13(17)14(18)11-12;/h3-6,11H,2,7-10H2,1H3;1H
• InChI Key: HSMWAFXACDUEOH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1N2CCN(CC2)C(=O)C3=CC(=C(C=C3)F)F.Cl
• Molecular Formula: C16H19ClF2N4O
• Molecular Weight: 356.80 g/mol
• CAS No.: 1189961-56-5

Description

(3,4-difluorophenyl)(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C16H19ClF2N4O and its molecular weight is 356.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A relevant compound studied for its synthesis and potential applications in scientific research is (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride. This compound was synthesized through a process starting from piperidine-4-carboxylic acid and ethyl carbonochloridate, resulting in an overall yield of 62.4%. The structural identification was performed using 1H NMR, confirming the formation of the target compound (Zheng Rui, 2010).

Antimicrobial Activity

Research into similar compounds with antimicrobial properties includes the synthesis of new pyridine derivatives that showed variable and modest activity against bacterial and fungal strains. These compounds were synthesized from 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid, leading to the formation of amide derivatives with antimicrobial properties (N. Patel, S. N. Agravat, Faiyazalam M. Shaikh, 2011).

Anticancer and Antituberculosis Studies

A series of (4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivatives were synthesized and screened for their in vitro anticancer activity against human breast cancer cell lines and antituberculosis activity. Some compounds exhibited significant activities, demonstrating the potential of these derivatives in therapeutic applications (S. Mallikarjuna, Basawaraj Padmashali, C. Sandeep, 2014).

Novel Therapeutic Agents

The synthesis of {4-[(2-Alkoxy/aralkyloxy-3,5-dichlorophenyl)sulfonyl]-1-piperazinyl}(2-furyl)methanones through a bi-step approach highlighted their potential as therapeutic agents. Some of these compounds showed considerable inhibitory activity against α-glucosidase enzyme and were evaluated for hemolytic and cytotoxic profiles, indicating their applicability in therapeutic interventions (Muhammad Athar Abbasi et al., 2019).

Mechanism of Action

Target of action

Many imidazole derivatives have been found to bind with high affinity to multiple receptors, showing diverse biological activities . Similarly, piperazine derivatives are known to interact with a variety of targets, including neurotransmitter receptors.

Mode of action

The interaction of imidazole and piperazine derivatives with their targets often involves binding to the active site of the target protein, leading to modulation of the protein’s function .

Biochemical pathways

The affected pathways would depend on the specific targets of the compound. Imidazole derivatives, for example, have shown antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Pharmacokinetics

The ADME properties of the compound would depend on its specific chemical structure. Generally, imidazole and piperazine derivatives are well-absorbed and widely distributed in the body .

Result of action

The molecular and cellular effects would depend on the specific targets and pathways affected by the compound. For example, if the compound were to act as an inhibitor of a particular enzyme, it could lead to decreased activity of that enzyme and alterations in the biochemical pathways in which the enzyme is involved .

Action environment

Environmental factors such as pH, temperature, and the presence of other substances could influence the compound’s action, efficacy, and stability. For example, the compound’s activity could be affected by the pH of the environment, as this could influence the compound’s ionization state and, consequently, its ability to interact with its targets .